1-(4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)-2-(1H-benzo[d]imidazol-1-yl)ethanone

• IUPAC Name: 2-(benzimidazol-1-yl)-1-[4-[6-(1,2,4-triazol-1-yl)pyrimidin-4-yl]piperazin-1-yl]ethanone
• InChI: InChI=1S/C19H19N9O/c29-19(10-27-14-23-15-3-1-2-4-16(15)27)26-7-5-25(6-8-26)17-9-18(22-12-21-17)28-13-20-11-24-28/h1-4,9,11-14H,5-8,10H2
• InChI Key: NWRTUANKXFPBBH-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1C2=NC=NC(=C2)N3C=NC=N3)C(=O)CN4C=NC5=CC=CC=C54
• Molecular Formula: C19H19N9O
• Molecular Weight: 389.4 g/mol
• CAS No.: 1795089-38-1

Description

1-(4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)-2-(1H-benzo[d]imidazol-1-yl)ethanone is a synthetic heterocyclic compound of significant interest in medicinal chemistry and drug discovery research. This molecular hybrid incorporates multiple nitrogen-containing heterocycles, including a 1,2,4-triazole ring, a pyrimidine core, a piperazine linker, and a benzimidazole moiety, which collectively contribute to its potential as a scaffold for developing biologically active agents . The 1,2,4-triazole pharmacophore is extensively documented in scientific literature for its diverse biological activities . Similarly, the benzimidazole component is a privileged structure in medicinal chemistry known for interacting with various enzymatic targets . This specific combination of heterocycles suggests potential for investigating multi-target therapeutic approaches. Researchers exploring structure-activity relationships (SAR) of nitrogen-containing heterocycles will find this compound particularly valuable. The piperazine spacer provides conformational flexibility, potentially enhancing binding interactions with biological targets, while the planar aromatic systems may facilitate intercalation or stacking interactions with biomolecular structures. This compound is supplied as a high-purity material characterized by advanced analytical techniques to ensure batch-to-batch consistency and reliability in experimental results. It is intended for research applications exclusively, including but not limited to: in vitro biological screening, mechanism of action studies, enzymatic assays, and as a building block for the synthesis of more complex molecular architectures. This product is For Research Use Only. It is not intended for diagnostic or therapeutic applications, nor for human use of any kind. Researchers should handle this material using appropriate safety precautions, including personal protective equipment, and refer to the Safety Data Sheet for detailed handling and storage information.

Biological Activity

The compound 1-(4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)-2-(1H-benzo[d]imidazol-1-yl)ethanone is a novel synthetic derivative that combines multiple pharmacophores, potentially enhancing its biological activity. This compound falls within the category of triazole derivatives, which are known for their diverse therapeutic applications, particularly in antifungal and anticancer treatments.

Molecular Characteristics

• IUPAC Name : 1-(4-(6-(1H-1,2,4-triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)-2-(1H-benzo[d]imidazol-1-yl)ethanone
• Molecular Formula : C19H22N8O
• Molecular Weight : 442.5 g/mol

Structural Features

The compound features:

• A triazole ring , which is implicated in various biological activities.
• A pyrimidine moiety , enhancing its interaction with biological targets.
• A piperazine bridge , often associated with improved solubility and bioavailability.

Antimicrobial Properties

Research has indicated that triazole derivatives exhibit significant antimicrobial activity. For instance, compounds similar to this one have shown promising results against Mycobacterium tuberculosis and other pathogenic bacteria. In a study evaluating various derivatives, some exhibited IC50 values ranging from 15.6 to 23.9 µM against specific cancer cell lines, suggesting potential anticancer properties as well .

Anticancer Activity

The compound's structure suggests a mechanism of action involving the induction of apoptosis in cancer cells. The presence of the triazole and piperazine groups is believed to enhance its efficacy against several cancer cell lines. For example, studies involving structurally related compounds have demonstrated their ability to inhibit proliferation in various cancer models .

Case Studies and Research Findings

A notable study synthesized several triazole-containing compounds to evaluate their biological activities. Among them:

• Compound 6e showed an IC90 value of 40.32 µM against Mycobacterium tuberculosis, indicating moderate efficacy.
• In vitro cytotoxicity assays on human embryonic kidney (HEK) cells revealed that these compounds were generally non-toxic at effective concentrations .

Comparative Table of Biological Activities

Compound	Target Pathogen	IC50 (µM)	IC90 (µM)	Notes
Compound 6e	Mycobacterium tuberculosis	3.73 - 4.00	40.32	Moderate activity
Similar Triazole Derivative	Various Cancer Cell Lines	15.6 - 23.9	Not specified	Induces apoptosis
Compound from Study	ESKAPE Pathogens	Not specified	Not specified	Variable potency

The proposed mechanisms for the biological activity of this class of compounds include:

• Inhibition of Enzymatic Pathways : The triazole ring may inhibit enzymes critical for pathogen survival.
• Induction of Apoptosis : The interaction with cellular pathways may lead to programmed cell death in cancer cells.
• Disruption of Cellular Membranes : Similar compounds have been shown to disrupt membrane integrity in bacterial cells.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

The following table summarizes key structural and functional differences between the target compound and analogous derivatives reported in recent literature:

Compound Name	Molecular Formula	Molecular Weight	Key Structural Features	Pharmacological Activity	References
Target Compound : 1-(4-(6-(1H-1,2,4-Triazol-1-yl)pyrimidin-4-yl)piperazin-1-yl)-2-(1H-benzo[d]imidazol-1-yl)ethanone	C₂₁H₂₁N₉O	423.46	Pyrimidine-triazole core, piperazine linker, benzoimidazole-ethanone	Not explicitly reported (structural analogy suggests kinase/antiparasitic potential)
2-(4-((4-(1-Benzyl-2-methyl-4-nitro-1H-imidazole-5-yl)piperazin-1-yl)methyl)-1H-1,2,3-triazol-1-yl)-1-(4-bromophenyl)ethanone	C₂₇H₂₈BrN₉O₃	606.38	Nitroimidazole, bromophenyl-ethanone, 1,2,3-triazole	Antifungal/antibacterial (inferred from nitroimidazole derivatives)
(6-Chloro-2-methylimidazo[1,2-a]pyridin-3-yl)(4-((1-(4-methoxy-2-nitrophenyl)-1H-1,2,3-triazol-4-yl)methyl)piperazin-1-yl)methanone	C₂₆H₂₅ClN₈O₄	553.99	Imidazo-pyridine, nitroaryl-triazole, piperazine	Antileishmanial/antitrypanosomal activity demonstrated
1H-Benzo[d]imidazol-2-yl(4-(2-((4-methoxybenzyl)(pyridin-2-yl)amino)ethyl)piperazin-1-yl)methanone	C₂₈H₃₁N₇O₂	505.60	Dual histamine H1/H4 receptor ligand structure, methoxybenzyl-pyridine substituent	Dual histamine receptor modulation (H1/H4)
1-(4-Acetylpiperazin-1-yl)-2-(6-(4-fluorophenyl)imidazo[2,1-b]thiazol-3-yl)ethanone	C₁₉H₁₉FN₄O₂S	386.40	Imidazo-thiazole, fluorophenyl, acetylpiperazine	Not reported; structural similarity to kinase inhibitors
1-(4-(6-(1H-1,2,4-Triazol-1-yl)pyridazin-3-yl)piperazin-1-yl)-2-(thiophen-2-yl)ethanone	C₁₆H₁₇N₇OS	355.40	Pyridazine-triazole core, thiophene-ethanone	Not reported; pyridazine analogs explored in anticancer research

Structural and Functional Analysis

Core Heterocycles

• Pyrimidine vs. Pyridazine: The target compound’s pyrimidine core (Evident in ) is replaced with pyridazine in ’s analog.
• Triazole Isomerism : The 1,2,4-triazole in the target compound contrasts with 1,2,3-triazoles in and . 1,2,4-Triazoles are more resistant to metabolic degradation, enhancing pharmacokinetic stability .

Linker and Substituent Effects

• In contrast, the unmodified piperazine in the target compound may favor polar interactions in peripheral tissues .
• Aromatic Substituents: The benzoimidazole group in the target compound vs.

Pharmacological Implications

While direct data on the target compound’s activity is unavailable, structural analogs provide insights:

• Antiparasitic Activity: ’s imidazo-pyridine-triazole derivatives showed IC₅₀ values of 2–10 µM against Leishmania and Trypanosoma species, suggesting the target compound may share similar efficacy .
• Kinase Inhibition : Pyrimidine-triazole scaffolds () are prevalent in kinase inhibitors (e.g., JAK2/EGFR), suggesting possible anticancer applications .